Cas no 1291487-99-4 (3-Amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one)

• Product Name: 3-Amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one
• CAS No: 1291487-99-4
• MF: C₁₇H₁₇ClN₂O
• MW: 300.782683134079
• CID: 4916307
• Update Time: 2025-06-19

3-Amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(2-chlorophenyl)-1-(3,4-dimethylphenyl)azetidin-2-one
• 3-Amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one

• Inchi： 1S/C17H17ClN2O/c1-10-7-8-12(9-11(10)2)20-16(15(19)17(20)21)13-5-3-4-6-14(13)18/h3-9,15-16H,19H2,1-2H3
• InChI Key： JMLHMHCCTOVAAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(N1C1C=CC(C)=C(C)C=1)=O)N

Computed Properties

• Exact Mass: 300.1029409 g/mol
• Monoisotopic Mass: 300.1029409 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.3
• Molecular Weight: 300.8

Additional information on 3-Amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one

Introduction to 3-Amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one (CAS No. 1291487-99-4) and Its Emerging Applications in Chemical Biology

3-Amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one, identified by its CAS number 1291487-99-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule belongs to the azetidinone class, a scaffold known for its potential pharmacological activity. The presence of multiple substituents, including an amino group, a chloro-substituted phenyl ring, and a dimethyl-substituted phenyl ring, contributes to its unique chemical properties and biological relevance.

The azetidinone core of this compound is particularly noteworthy due to its structural similarity to natural products and bioactive molecules. Azetidinones have been explored extensively as intermediates in the synthesis of various therapeutic agents, owing to their ability to interact with biological targets in a selective manner. The specific arrangement of substituents in 3-amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one enhances its potential as a building block for novel drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The chloro-substituted phenyl ring in this compound may play a crucial role in modulating enzyme activity by influencing binding affinity and selectivity. Additionally, the dimethyl-substituted phenyl ring could contribute to steric hindrance, which is often critical for optimizing drug-like properties such as solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The amino group at the 3-position of the azetidinone ring is a common feature in molecules designed to disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. Recent studies have highlighted the importance of azetidinones as scaffolds for discovering novel antibiotics, particularly against multidrug-resistant strains of bacteria. The structural features of 3-amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one make it a promising candidate for further investigation in this area.

Another emerging field where this compound shows promise is neurodegenerative disease research. The ability of azetidinones to interact with biological targets such as proteases and kinases has led to their exploration as potential therapeutics for conditions like Alzheimer's disease and Parkinson's disease. The specific substitution pattern in 3-amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one may enable it to modulate pathways involved in neuroprotection or inflammation, which are implicated in these diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. The development of novel synthetic routes not only facilitates access to this compound but also provides insights into methodologies that can be applied to other structurally related molecules.

From a computational chemistry perspective, the molecular properties of 3-amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one have been extensively studied using molecular modeling techniques. These studies aim to elucidate its binding interactions with biological targets and predict its pharmacokinetic behavior. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding the structural basis of its biological activity.

The potential applications of this compound extend beyond pharmaceuticals into the realm of agrochemicals and material science. For instance, derivatives of azetidinones have been explored as herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi. The structural diversity offered by compounds like 3-amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one makes them valuable starting points for designing novel agrochemicals with improved efficacy and environmental safety.

In conclusion, 3-amino-4-(2-chloro-phenyl)-1-(3,4-dimethyl-phenyl)-azetidin-2-one (CAS No. 1291487-99-4) represents a fascinating molecule with diverse potential applications in chemical biology and drug discovery. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its biological activity and synthetic utility, positioning it as a cornerstone molecule in modern medicinal chemistry.